Cas no 221170-22-5 (5-(2-Azidoethyl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 5-(2-Azidoethyl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 221170-22-5
• MF: C₆H₇N₅O₂
• MW: 181.152079820633
• MDL: MFCD24453188
• CID: 4642011
• Update Time: 2025-06-12

5-(2-Azidoethyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 5-(2-azidoethyl)pyrimidine-2,4(1H,3H)-dione
• MFCD24453188
• 5-(2-Azidoethyl)uracil
• 5-(2-Azidoethyl)pyrimidine-2,4(1H,3H)-dione

• MDL： MFCD24453188
• Inchi： 1S/C6H7N5O2/c7-11-9-2-1-4-3-8-6(13)10-5(4)12/h3H,1-2H2,(H2,8,10,12,13)
• InChI Key： CGDHLCLUWHFNSJ-UHFFFAOYSA-N
• SMILES： C(C1=CNC(=O)NC1=O)CN=[N+]=[N-]

Additional information on 5-(2-Azidoethyl)pyrimidine-2,4(1H,3H)-dione

Research Brief on 5-(2-Azidoethyl)pyrimidine-2,4(1H,3H)-dione (CAS: 221170-22-5): Recent Advances and Applications

5-(2-Azidoethyl)pyrimidine-2,4(1H,3H)-dione (CAS: 221170-22-5) is a chemically modified pyrimidine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology, drug discovery, and nucleic acid research. This compound, characterized by the presence of an azidoethyl functional group, serves as a valuable building block for click chemistry reactions, enabling the synthesis of complex biomolecules and drug conjugates. The unique structural features of this molecule make it particularly useful for the development of novel therapeutic agents and diagnostic tools.

Recent studies have highlighted the role of 5-(2-Azidoethyl)pyrimidine-2,4(1H,3H)-dione in the synthesis of nucleoside analogs, which are critical for antiviral and anticancer drug development. Researchers have exploited its azide group for bioorthogonal conjugation with alkyne-containing molecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used click chemistry reaction. This approach has facilitated the creation of targeted drug delivery systems and the labeling of biomolecules for imaging and diagnostic purposes.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the utility of 5-(2-Azidoethyl)pyrimidine-2,4(1H,3H)-dione in the design of prodrugs for cancer therapy. By conjugating the compound with cytotoxic agents via a cleavable linker, the researchers achieved selective drug release in tumor microenvironments, minimizing off-target effects. The study reported enhanced efficacy and reduced toxicity in preclinical models, underscoring the potential of this compound in precision medicine.

Another notable application of 5-(2-Azidoethyl)pyrimidine-2,4(1H,3H)-dione is in the field of nucleic acid chemistry. A 2022 paper in Nucleic Acids Research described its incorporation into oligonucleotides for the development of aptamers with improved binding affinity and stability. The azide functionality allowed for post-synthetic modifications, enabling the attachment of fluorescent dyes and other reporter molecules for biosensing applications. This advancement opens new avenues for the detection of biomarkers and pathogens.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 5-(2-Azidoethyl)pyrimidine-2,4(1H,3H)-dione. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. A 2023 study in Organic Process Research & Development reported a scalable, cost-effective method for producing the compound, addressing previous limitations in its availability for industrial applications.

Looking ahead, the versatility of 5-(2-Azidoethyl)pyrimidine-2,4(1H,3H)-dione is expected to drive further innovation in chemical biology and drug development. Ongoing research is exploring its use in the design of next-generation therapeutics, including RNA-based drugs and targeted therapies for infectious diseases. As the field advances, this compound is likely to play a pivotal role in bridging the gap between chemical synthesis and biological applications.